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Compound of Interest

Compound Name: 2-Chloro-5-nitropyrazine

Cat. No.: B1586499 Get Quote

Molecular Structure and Identification
2-Chloro-5-nitropyrazine is a disubstituted pyrazine, a six-membered aromatic ring containing

two nitrogen atoms at positions 1 and 4. The presence of a chlorine atom at the 2-position and

a strongly electron-withdrawing nitro group at the 5-position makes it a highly electron-deficient

system, which is key to its reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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